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Compound of Interest

Compound Name: 5-Bromo-2-mercaptobenzothiazole

CAS No.: 71216-20-1

Cat. No.: B1275646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Halogenated benzothiazoles, a class of heterocyclic compounds, have garnered significant

attention in medicinal chemistry due to their diverse and potent biological activities. The

incorporation of halogen atoms into the benzothiazole scaffold can profoundly influence their

physicochemical properties and biological targets, leading to promising candidates for various

therapeutic areas. This guide provides a comprehensive comparison of the anticancer,

antimicrobial, and neuroprotective applications of halogenated benzothiazoles, supported by

experimental data and detailed methodologies.

Anticancer Activity
Halogenated benzothiazoles have demonstrated significant cytotoxic effects against a range of

cancer cell lines. Their mechanisms of action often involve the induction of apoptosis through

various signaling pathways and the inhibition of key enzymes involved in cancer progression.
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The following table summarizes the in vitro anticancer activity of various halogenated

benzothiazole derivatives, presenting their half-maximal inhibitory concentration (IC50) values

against different cancer cell lines.
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Compound
ID/Description

Cancer Cell Line IC50 (µM) Reference

2-(4-amino-3-

chlorophenyl)benzothi

azole

MCF-7 (Breast) 0.015 [1]

HT-29 (Colon) 0.015 [1]

H460 (Lung) 0.28 [1]

A549 (Lung) 1.53 [1]

MDA-MB-231 (Breast) 0.68 [1]

7-chloro-N-(2,6-

dichlorophenyl)benzo[

d]thiazol-2-amine

HOP-92 (Lung) 0.0718 [2]

Halogenated

Benzothiadiazine

Derivative

Triple-Negative Breast

Cancer
2.93 ± 0.07 [3]

N-(4-(benzo[d]thiazol-

2-yl)phenyl)-2-

methoxy-5-chloro-

benzamide

S. aureus 15.6 [4]

E. coli 7.81 [4]

S. typhi 15.6 [4]

K. pneumoniae 3.91 [4]

Thiazolidinone

derivative with 6-Cl-

benzothiazole

P. aeruginosa

(resistant)
0.06 mg/mL (MIC) [5]

MRSA 0.10 mg/mL (MIC) [5]

E. coli (resistant) 0.12 mg/mL (MIC) [5]

Experimental Protocol: MTT Assay for Cytotoxicity
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The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazrazolium bromide (MTT) assay is a

colorimetric method used to assess cell viability.

Materials:

Halogenated benzothiazole compounds

Cancer cell lines (e.g., MCF-7, HCT-116)

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

CO2 incubator

Procedure:

Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well

and incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

Compound Treatment: Treat the cells with various concentrations of the halogenated

benzothiazole compounds and incubate for 24-48 hours.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to untreated control cells to

determine the IC50 value.
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Halogenated benzothiazoles can induce apoptosis and inhibit cancer cell proliferation by

modulating key signaling pathways. One such pathway is the PI3K/AKT/mTOR pathway, which

is crucial for cell survival and growth.

Halogenated Benzothiazole

PI3K

inhibition

AKT

activates

mTOR

activates

Cell Survival & Proliferation

promotes

Apoptosis

inhibits

Click to download full resolution via product page

Caption: Inhibition of the PI3K/AKT/mTOR signaling pathway by halogenated benzothiazoles.

Another critical pathway affected by these compounds is the JAK/STAT pathway, which is

involved in cell proliferation, differentiation, and apoptosis.
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Caption: Downregulation of the JAK/STAT signaling pathway by halogenated benzothiazoles.
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Antimicrobial Activity
Halogenated benzothiazoles exhibit broad-spectrum antimicrobial activity against various

Gram-positive and Gram-negative bacteria, as well as fungi. The presence and position of the

halogen atom can significantly impact the potency and spectrum of activity.

Comparative Efficacy of Halogenated Benzothiazoles
against Microbial Strains
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The following table presents the minimum inhibitory concentration (MIC) values of different

halogenated benzothiazole derivatives against a selection of microbial strains.

Compound
ID/Description

Microbial Strain MIC (µg/mL) Reference

N-(4-(benzo[d]thiazol-

2-yl)phenyl)-2-

methoxy-5-chloro-

benzamide

S. aureus 15.6 [4]

E. coli 7.81 [4]

S. typhi 15.6 [4]

K. pneumoniae 3.91 [4]

Thiazolidin-4-one

derivatives (nitro and

methoxy substituted)

P. aeruginosa 90-180 [7]

E. coli 90-180 [7]

2-aryl-3-(6-

trifluoromethoxy)

benzothiazole

derivatives

L. monocytogenes 100-250 [7]

P. aeruginosa 100-250 [7]

E. coli 100-250 [7]

S. aureus 100-250 [7]

Isatin-benzothiazole

derivative (41c)
E. coli 3.1 [7]

P. aeruginosa 6.2 [7]

B. cereus 12.5 [7]

S. aureus 12.5 [7]
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Experimental Protocol: Agar Well Diffusion Method
The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity

of compounds.[8]

Materials:

Halogenated benzothiazole compounds

Bacterial strains (e.g., S. aureus, E. coli)

Mueller-Hinton Agar (MHA)

Sterile swabs

Sterile cork borer (6-8 mm)

Incubator

Procedure:

Inoculum Preparation: Prepare a standardized bacterial suspension (0.5 McFarland

standard).

Plate Inoculation: Uniformly spread the bacterial inoculum onto the surface of MHA plates

using a sterile swab.

Well Creation: Create wells in the agar using a sterile cork borer.

Compound Addition: Add a defined volume of the halogenated benzothiazole solution

(dissolved in a suitable solvent like DMSO) into the wells.

Incubation: Incubate the plates at 37°C for 18-24 hours.

Zone of Inhibition Measurement: Measure the diameter of the clear zone of growth inhibition

around each well.
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Experimental Workflow for Antimicrobial Susceptibility
Testing
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Caption: Workflow for the agar well diffusion antimicrobial susceptibility test.

Neuroprotective Activity
Certain halogenated benzothiazoles, most notably Riluzole (2-amino-6-

(trifluoromethoxy)benzothiazole), have shown significant neuroprotective effects, making them

relevant for the study and potential treatment of neurodegenerative diseases like Amyotrophic
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Lateral Sclerosis (ALS). Their mechanisms often involve the modulation of glutamate

neurotransmission and ion channel function.

Experimental Protocol: Neuroprotection Assay in SH-
SY5Y Cells
The human neuroblastoma cell line SH-SY5Y is a common in vitro model to assess

neuroprotective effects against various neurotoxic insults.

Materials:

Halogenated benzothiazole compounds (e.g., Riluzole)

SH-SY5Y cells

Cell culture medium (e.g., DMEM/F12)

Neurotoxin (e.g., glutamate, 6-hydroxydopamine)

Reagents for cell viability assessment (e.g., MTT, LDH assay kit)

96-well plates

CO2 incubator

Procedure:

Cell Culture: Culture SH-SY5Y cells in 96-well plates until they reach the desired confluency.

Compound Pre-treatment: Pre-treat the cells with different concentrations of the halogenated

benzothiazole for a specific duration (e.g., 1-24 hours).

Induction of Neurotoxicity: Expose the cells to a neurotoxin to induce cell damage.

Co-incubation: Co-incubate the cells with the compound and the neurotoxin for a defined

period (e.g., 24 hours).
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Assessment of Cell Viability: Determine cell viability using an appropriate method like the

MTT or LDH assay to quantify the neuroprotective effect of the compound.

Experimental Workflow for In Vitro Neuroprotection
Assay
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Caption: Workflow for assessing the neuroprotective effects of halogenated benzothiazoles.[9]
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Neuroprotective Signaling and Mechanisms
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The neuroprotective effects of halogenated benzothiazoles like Riluzole are multifaceted. A key

mechanism is the modulation of glutamatergic neurotransmission, which is crucial in preventing

excitotoxicity, a major contributor to neuronal cell death in neurodegenerative diseases.
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Click to download full resolution via product page

Caption: Neuroprotective mechanism of Riluzole involving modulation of glutamate signaling.

[13]

Conclusion
Halogenated benzothiazoles represent a versatile class of compounds with significant potential

in the development of new therapeutics for cancer, infectious diseases, and neurodegenerative

disorders. The comparative data presented in this guide highlights the structure-activity

relationships and diverse mechanisms of action of these compounds. The detailed

experimental protocols provide a foundation for researchers to further explore and optimize

halogenated benzothiazoles as lead candidates in drug discovery programs. Further

investigations into their specific molecular targets and signaling pathways will be crucial for the

rational design of next-generation therapies with improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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